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Compound of Interest

Compound Name: Adamantane-d16

Cat. No.: B121117

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for Adamantane-d16. The majority of available safety data is for the non-
deuterated parent compound, Adamantane. Due to the nature of isotopic substitution, the
chemical and toxicological properties of Adamantane-d16 are expected to be nearly identical
to those of Adamantane. However, this guide should be used as a supplementary resource to a
formal risk assessment conducted by qualified personnel.

Introduction

Adamantane-d16 is a deuterated form of Adamantane, a rigid, cage-like hydrocarbon.[1] Its
unique structure imparts high thermal stability and lipophilicity.[2] In pharmaceutical research,
deuterated compounds like Adamantane-d16 are valuable tools in metabolic studies,
mechanistic investigations, and as internal standards in analytical methods.[3] Understanding
the safety and handling of this compound is paramount to ensure the well-being of laboratory
personnel and the integrity of experimental outcomes.

Hazard Identification and Classification

Adamantane is generally considered to have low acute toxicity. However, as with any chemical,
it is essential to handle it with appropriate care.

GHS Hazard Statements:
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e H402: Harmful to aquatic life.

e H413: May cause long-lasting harmful effects to aquatic life.
Precautionary Statements:

e P273: Avoid release to the environment.

e P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Adamantane. The
properties of Adamantane-d16 are expected to be very similar, with a slight increase in
molecular weight.

Property Value Reference
Molecular Formula CioD16
Molecular Weight 152.33 g/mol
Appearance White to off-white crystalline
solid/powder
Odor Camphor-like
Melting Point 209-212 °C (sublimes)
Boiling Point Sublimes
Density 1.07 g/cm3
Solubility in Water Insoluble

o ) Readily soluble in nonpolar
Solubility in Organic Solvents )
organic solvents

log Pow (Octanol/Water
N o 4.24 at 25 °C
Partition Coefficient)
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Toxicological Information

The toxicological data for Adamantane indicates low acute toxicity.

Endpoint Value Species Reference
LD50 (Oral) > 10,000 mg/kg Rat

Skin Not classified as a

Corrosion/Irritation skin irritant

) Causes serious eye
Serious Eye o ]
o irritation (slight
Damage/Irritation o )
irritation in rabbits)

Not classified as a
carcinogen by IARC,
OSHA, NTP, or
ACGIH

Carcinogenicity

Experimental Protocols

While specific safety assessment protocols for Adamantane-d16 are not available, the
following general methodologies are standard for assessing the safety of solid chemical
compounds in a research setting.

Protocol 1: Determination of Acute Oral Toxicity (LD50)

o Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

o Test System: Typically, Sprague-Dawley rats are used, with an equal number of males and
females.

e Procedure:
o Animals are fasted overnight prior to dosing.

o The test substance is administered by gavage in a suitable vehicle.
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o Arange of doses is administered to different groups of animals.
o Animals are observed for signs of toxicity and mortality for a period of 14 days.

o Afull necropsy is performed on all animals.

o Data Analysis: The LD50 is calculated using appropriate statistical methods, such as the
probit method.

Protocol 2: Assessment of Skin Irritation
o Objective: To determine the potential of a substance to cause skin irritation.
o Test System: Albino rabbits are typically used.
e Procedure:
o A small area of the animal's back is clipped free of fur.

o A measured amount of the test substance is applied to the skin and covered with a gauze
patch.

o The patch is removed after a set period (e.g., 4 hours).

o The skin is observed for signs of erythema (redness) and edema (swelling) at specified
intervals (e.qg., 1, 24, 48, and 72 hours).

o Data Analysis: The severity of the skin reaction is scored, and the substance is classified
based on the scoring criteria.

Exposure Controls and Personal Protection

To minimize exposure to Adamantane-d16, the following controls should be implemented.
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Control Recommendation Reference

Work in a well-ventilated area.
A laboratory fume hood or
) ) other local exhaust ventilation
Engineering Controls ) )
is recommended, especially
when handling powders to

avoid dust generation.

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.

Eye/Face Protection

Wear impervious gloves (e.qg.,

nitrile rubber with a thickness
Skin Protection >0.11 mm). A lab coat or other

protective clothing should be

worn.

If dust is generated and
exposure limits may be

Respiratory Protection exceeded, use a NIOSH-
approved particulate respirator
(e.g., N95).

Wash hands thoroughly after

handling. Do not eat, drink, or
Hygiene Measures smoke in work areas. Remove

contaminated clothing before

entering eating areas.

Handling and Storage

e Handling: Avoid inhalation of dust. Prevent contact with skin and eyes. Take precautionary
measures against static discharge.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store at room
temperature. Incompatible with strong oxidizing agents.
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Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE) as described in Section 6.0. Avoid breathing dust.

o Environmental Precautions: Prevent the product from entering drains, water courses, or the
ground.

o Containment and Cleanup:

o For dry spills, sweep up or vacuum the material and place it into a suitable, labeled
container for disposal. Avoid generating dust.

o Clean the affected area thoroughly.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not mix
with other waste. Handle uncleaned containers as you would the product itself.

Visualizations
Chemical Handling Workflow
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Figure 1: General Workflow for Handling Adamantane-d16
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Figure 1: General Workflow for Handling Adamantane-d16
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Hazard-Precaution Relationship
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Figure 2: Logical Relationship of Hazards and Precautions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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